Cas no 1797183-14-2 (3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide)

• Product Name: 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide
• CAS No: 1797183-14-2
• MF: C₁₆H₁₅BrFNO₂
• MW: 352.198207139969
• CID: 5370261
• Update Time: 2025-10-17

3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

• Inchi： 1S/C16H15BrFNO2/c1-21-15(11-4-3-7-14(18)9-11)10-19-16(20)12-5-2-6-13(17)8-12/h2-9,15H,10H2,1H3,(H,19,20)
• InChI Key： PTTYGFIQHRAFLH-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C1=CC=CC(Br)=C1

Additional information on 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide

Recent Advances in the Study of 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS: 1797183-14-2)

The compound 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS: 1797183-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a brominated benzamide core and a fluorophenyl-methoxyethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory pathways. This selectivity makes it a candidate for further development as an anti-inflammatory agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions at the atomic level, providing valuable insights for structure-activity relationship (SAR) studies.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. In vitro assays have demonstrated that 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the inhibition of key signaling pathways that promote cell proliferation and survival. These findings have spurred interest in optimizing the compound's efficacy and reducing potential off-target effects through chemical modifications.

Pharmacokinetic studies have also been a focal point of recent research. The compound's metabolic stability, bioavailability, and tissue distribution have been evaluated in preclinical models. Results indicate that while 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide exhibits moderate oral bioavailability, its half-life and clearance rates may require optimization to enhance its therapeutic window. Researchers are currently exploring prodrug strategies and formulation improvements to address these challenges.

Another noteworthy development is the exploration of the compound's potential in central nervous system (CNS) disorders. Preliminary evidence suggests that it may modulate neurotransmitter systems implicated in neurodegenerative diseases. However, further studies are needed to confirm these effects and assess the compound's ability to cross the blood-brain barrier effectively.

In summary, 3-bromo-N-[2-(3-fluorophenyl)-2-methoxyethyl]benzamide (CAS: 1797183-14-2) represents a versatile scaffold with multiple therapeutic applications. Ongoing research aims to refine its pharmacological profile and advance it through the drug development pipeline. The compound's unique structural attributes and promising biological activities make it a compelling subject for future investigations in chemical biology and medicinal chemistry.